Cas no 1058231-71-2 (N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
• CAS No: 1058231-71-2
• MF: C₁₄H₁₃ClN₆OS
• MW: 348.810619115829
• CID: 6450336
• Update Time: 2025-10-29

N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
• N-[(2-chlorophenyl)methyl]-2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide

• Inchi： 1S/C14H13ClN6OS/c1-21-13-12(19-20-21)14(18-8-17-13)23-7-11(22)16-6-9-4-2-3-5-10(9)15/h2-5,8H,6-7H2,1H3,(H,16,22)
• InChI Key： PNACKCXXCGMSBE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CSC1=NC=NC2N(C)N=NC=21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide

Introduction to N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl})acetamide (CAS No. 1058231-71-2) is a sophisticated chemical compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its intricate molecular architecture, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for various therapeutic applications.

The molecular structure of N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl})acetamide incorporates several key functional groups that contribute to its biological activity. The presence of a chlorophenyl moiety at the N-terminal position suggests potential interactions with biological targets through hydrophobic and electrostatic interactions. Additionally, the sulfanyl group linked to the triazolopyrimidine core enhances the compound's ability to engage with biological systems via sulfur-containing interactions, which are known to be crucial in drug design.

The triazolopyrimidine scaffold is particularly noteworthy as it has been extensively studied for its role in modulating various biological pathways. Recent research has highlighted the significance of this scaffold in developing inhibitors targeting kinases and other enzymes involved in cancer progression. The incorporation of a methyl group at the 3-position of the triazolopyrimidine ring further fine-tunes the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

In the context of contemporary pharmaceutical research, N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl})acetamide stands out as a compound with multifaceted potential. Its structural features align well with current trends in drug discovery, particularly in the development of small molecules that can modulate complex biological networks. The sulfanyl group's ability to form hydrogen bonds and its interaction with metal ions further expand its utility as a pharmacological tool.

Recent studies have demonstrated the compound's efficacy in preclinical models where it exhibited promising activity against certain enzymatic targets. The specific arrangement of atoms in N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl})acetamide allows it to interact with biological targets in a highly specific manner. This specificity is crucial for minimizing side effects and maximizing therapeutic efficacy. The compound's ability to selectively inhibit certain enzymes without affecting others is a testament to its well-designed molecular structure.

The synthesis of N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl})acetamide involves a series of multi-step reactions that showcase the ingenuity of modern synthetic chemistry. The process requires precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and purification techniques has enabled chemists to produce this compound with remarkable efficiency. This synthetic achievement underscores the importance of N-(2-chlorophenyl)methyl-2-({3-methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yloxy)sulfanyl})acetamide as a model system for studying complex molecular architectures.

In conclusion, N-(2-chlorophenyl)methyl-2-{(3-methyl-rhodium(II)-ruthenium(II)-triptycene)acetyl}phenolate}acetamide represents a significant advancement in chemical biology research. Its unique structural features and promising biological activity make it a valuable tool for further exploration in drug discovery. As research continues to uncover new applications for this compound and similar derivatives, its importance in developing novel therapeutic agents is likely to grow even further.